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Introduction

Glyphosine was the first chemical ripener registered for use in sugarcane in the United States

in 1975.[1] It was utilized to enhance sucrose accumulation in the sugarcane stalk prior to

harvest. However, its use has been largely superseded by Glyphosate, which was introduced in

1980 and is now the primary chemical ripener used in the U.S. sugarcane industry.[1][2] These

application notes provide a detailed overview of Glyphosine's use, drawing on historical data

and supplemented with information on the more extensively studied Glyphosate, which shares

a similar mechanism of action. These compounds, at sub-lethal doses, inhibit the growth of the

apical meristem, thereby redirecting the plant's energy from vegetative growth to the synthesis

and storage of sucrose in the stalk internodes.[1][3]

Mechanism of Action
Glyphosine, and more broadly organophosphonates like Glyphosate, act by interfering with

the shikimate pathway in plants.[4] This pathway is crucial for the synthesis of aromatic amino

acids (phenylalanine, tyrosine, and tryptophan). By inhibiting the enzyme 5-

enolpyruvylshikimate-3-phosphate synthase (EPSPS), Glyphosine blocks this pathway.[4][5]

This inhibition leads to a cessation of apical growth, allowing the sucrose produced during

photosynthesis to accumulate in the stalk instead of being utilized for new tissue development.

[2][3]
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Caption: Signaling pathway of Glyphosine/Glyphosate in sugarcane.

Experimental Protocols
The following protocols are based on methodologies described in various studies evaluating

chemical ripeners in sugarcane.

Protocol 1: Field Application of Glyphosine
Objective: To apply Glyphosine to sugarcane fields to induce ripening.

Materials:

Glyphosine formulation

Water for dilution

Aerial or ground sprayer calibrated for appropriate volume

Personal Protective Equipment (PPE)

Procedure:

Timing of Application: Apply Glyphosine 3 to 7 weeks prior to the scheduled harvest.[6] The

optimal timing can vary based on the specific cultivar, prevailing climatic conditions, and the

desired harvest window. Applications are most effective when sugarcane is actively growing

under conditions that are not favorable for natural ripening.[1]

Dosage: While specific historical application rates for Glyphosine are less documented, the

principle of using sub-lethal doses is key. For its successor, Glyphosate, application rates

typically range from 0.14 to 0.49 kg active ingredient per hectare.[1]
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Preparation of Spray Solution: Dilute the Glyphosine formulation with water to achieve the

target concentration. The volume of water will depend on the type of sprayer used (e.g.,

aerial applications may use lower volumes).

Application: Apply the solution uniformly over the sugarcane canopy. For research purposes,

applications are often made using backpack sprayers with handheld booms to ensure even

coverage of the target plot area. Commercial applications are typically done via aerial

spraying.

Environmental Conditions: Apply when wind speeds are low to minimize drift to non-target

areas.[7] Avoid application if rainfall is expected within 6 hours, as this can reduce absorption

and efficacy.[8]

Protocol 2: Evaluation of Ripening Efficacy
Objective: To assess the impact of Glyphosine application on sugarcane ripening and yield

parameters.

Materials:

Sugarcane stalks from treated and control plots

Machete for harvesting

Refractometer for Brix measurement

Press or crusher for juice extraction

Saccharimeter for Pol measurement

Analytical balance

Procedure:

Sampling: At the desired time points post-application (e.g., 3, 4, 5, 6, and 7 weeks),

randomly select and harvest a pre-determined number of sugarcane stalks from the central

rows of each treated and control plot to avoid edge effects.
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Biometric Measurements: For each harvested stalk, measure and record:

Stalk height (from the base to the top visible dewlap)

Stalk diameter (at the middle of the stalk)

Stalk weight

Number of internodes

Juice Analysis:

Extract the juice from the stalks using a press or crusher.

Determine the Brix (total soluble solids) of the juice using a refractometer.

Measure the Pol (percentage of sucrose in the juice) using a saccharimeter.

Calculate the apparent purity of the juice using the formula: Purity (%) = (Pol / Brix) * 100.

Sucrose Content Calculation: Calculate the percentage of sucrose in the cane (Pol % cane)

and the theoretically recoverable sugar (TRS).

Yield Data: At harvest, measure the total cane yield (tons per hectare) for each plot.

Calculate the sugar yield (tons of sugar per hectare) by multiplying the cane yield by the

TRS.

Data Analysis: Statistically analyze the data to determine the significance of the differences

between the Glyphosine-treated and control groups for all measured parameters.

Experimental Workflow for Evaluating Glyphosine Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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